Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Shan Cong,Yan-Hui Lou,Qing-Hua Yi,Jun-Tong Zhu,Heng Ma,Gui-Fu Zou J. Mater. Chem. A, 2016,4, 217-222
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Kenzo Hiraoka,Satoshi Ninomiya,Lee Chuin Chen,Hiroshi Wada,Masaya Matsumura,Sachiyo Sanada-Morimura,Keisuke Nakata,Hiroshi Nonami Anal. Methods, 2017,9, 4958-4963
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Arun Kumar Rajendran,Young Gi Moon Mater. Horiz., 2023,10, 3325-3350
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Alexander N. Turanov,Vasilii K. Karandashev,Nadezhda S. Sukhinina,Vladimir M. Masalov,Andrey A. Zhokhov,Gennadi A. Emelchenko RSC Adv., 2015,5, 529-535
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Jangho Lee,Su Jeong Ha,Hye Jin Lee,Min Jung Kim,Jin Hee Kim,Kyung-Mo Song,Young-Jun Kim,Hyun Ku Kim Food Funct., 2016,7, 3263-3272
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Yan Meng,Siwei Zou,Meijuan Jiang,Xiaojuan Xu,Ben Zhong Tang,Lina Zhang J. Mater. Chem. B, 2017,5, 2616-2624
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Qing Wan,Bing Zhang,Jialin Tong,Yin Li,Haozhong Wu,Han Zhang,Yuyu Pan Phys. Chem. Chem. Phys., 2019,21, 9837-9844
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Kazuhiro Yamamoto,Akira Kotani,Hideki Hakamata Anal. Methods, 2018,10, 4414-4418
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9. Front cover
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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